Cas no 2227767-91-9 ((1R,2R)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid)

• Product Name: (1R,2R)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid
• CAS No: 2227767-91-9
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 4779763
• Update Time: 2025-06-30

(1R,2R)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid
• 1-Methyl 4-[(1R,2R)-2-carboxycyclopropyl]benzoate (ACI)
• (1R,2R)-2-(4-(Methoxycarbonyl)phenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H12O4/c1-16-12(15)8-4-2-7(3-5-8)9-6-10(9)11(13)14/h2-5,9-10H,6H2,1H3,(H,13,14)/t9-,10+/m0/s1
• InChI Key： IXSGVZYMCKOUAM-VHSXEESVSA-N
• SMILES： C([C@@H]1C[C@H]1C1C=CC(C(=O)OC)=CC=1)(=O)O

Additional information on (1R,2R)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid

(1R,2R)-2-(4-(2-Hydroxyacetyl)phenyl)cyclopropanecarboxylic Acid: A Comprehensive Overview

(1R,2R)-2-(4-(2-Hydroxyacetyl)phenyl)cyclopropanecarboxylic acid, also known by its CAS number 2227767-91-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of cyclopropanecarboxylic acid, featuring a chiral center at the (1R,2R) configuration and a substituted phenyl group at the 4-position of the cyclopropane ring. The presence of the 2-hydroxyacetyl group on the phenyl ring introduces additional functional complexity, making this compound a valuable subject for both theoretical and applied research.

The synthesis of (1R,2R)-cyclopropanecarboxylic acid derivatives has been extensively studied due to their unique structural properties and potential applications in drug design. Recent advancements in asymmetric synthesis techniques have enabled the precise construction of the (1R,2R) configuration, which is critical for determining the compound's biological activity. Researchers have employed various methodologies, including organocatalytic asymmetric induction and enantioselective metal-catalyzed reactions, to achieve high enantiomeric excess in the synthesis of this compound.

In terms of biological activity, cyclopropanecarboxylic acid derivatives have shown promise in modulating various cellular pathways. For instance, studies have demonstrated that this compound exhibits selective inhibition against certain kinases involved in cancer progression. The hydroxyacetyl group on the phenyl ring plays a pivotal role in enhancing the compound's bioavailability and binding affinity to target proteins. This makes it a potential candidate for further exploration in anti-cancer drug development.

Recent computational studies have provided deeper insights into the molecular interactions of (1R,2R)-cyclopropanecarboxylic acid. Using advanced molecular docking techniques, researchers have identified key residues on target proteins that are critical for binding. These findings not only validate the compound's potential therapeutic applications but also pave the way for structure-based drug design strategies to optimize its pharmacokinetic properties.

The structural uniqueness of this compound also extends to its physical properties. The cyclopropane ring introduces significant ring strain, which can influence both its chemical reactivity and stability. Experimental studies have shown that this strain can be effectively alleviated through specific substituent effects, such as those provided by the hydroxyacetyl group on the phenyl ring. This balance between strain and substitution is a key factor in determining the compound's reactivity under various chemical conditions.

In conclusion, (1R,2R)-cyclopropanecarboxylic acid derivatives represent a fascinating class of compounds with diverse applications across multiple disciplines. From their synthesis to their biological activity and physical properties, these compounds continue to be a focal point for researchers aiming to unlock new therapeutic possibilities and deepen our understanding of complex molecular systems.